Cas no 122502-94-7 (2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide)

• Product Name: 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide
• CAS No: 122502-94-7
• MF: C₈H₉N₅O
• MW: 191.189960241318
• MDL: MFCD00971621
• CID: 104482
• PubChem ID: 3859328
• Update Time: 2025-05-28

2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-1-aceticacid, hydrazide
• 2-(benzotriazol-1-yl)acetohydrazide
• Benzotriazol-1-yl-acetic acid hydrazide
• (1H-benzotriazol-1-yl)acetic acid hydrazide
• 1,2,3-benzotriazole-1-acetic acid hydrazide
• 1H-benzotriazol-1-acetic acid hydrazide
• 2-(1H-benzotriazol-1-yl)acetohydrazide
• N1-benzotriazoloacetyl hydrazine
• 122502-94-7
• AKOS001126838
• 2-(1h-benzotriazol-1-yl)-acetohydrazide
• Z73231347
• DTXSID80397465
• MFCD00971621
• 2-(1H-Benzo[d][1,2,3]triazol-1-yl)acetohydrazide
• Oprea1_751726
• Oprea1_620429
• 2-(1H-1,2,3-benzotriazol-1-yl)acetohydrazide
• EN300-03639
• CS-0219299
• CHEMBL3735262
• 1H-Benzotriazole-1-acetic acid, hydrazide
• ALBB-016537
• 1H-1,2,3-benzotriazole-1-acetic acid, hydrazide
• 2-(1,2,3-benzotriazol-1-yl)acetohydrazide
• G28718
• 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide

• MDL： MFCD00971621
• Inchi： 1S/C8H9N5O/c9-10-8(14)5-13-7-4-2-1-3-6(7)11-12-13/h1-4H,5,9H2,(H,10,14)
• InChI Key： RIQGVMRDCPCXJJ-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=N1)NN

Computed Properties

• Exact Mass: 191.08100
• Monoisotopic Mass: 191.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.83000
• LogP: 0.51240

Additional information on 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide

Research Briefing on 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide (CAS: 122502-94-7): Recent Advances and Applications

The compound 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide (CAS: 122502-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications and unique chemical properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's benzotriazole moiety is particularly noteworthy, as it is known to confer stability and reactivity, making it a valuable scaffold in medicinal chemistry.

Recent studies have explored the synthetic pathways for 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide, with an emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. The method involves the condensation of benzotriazole with chloroacetyl chloride, followed by hydrazination, achieving a yield of over 85%. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations.

In terms of biological activity, 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide has shown promising results as an antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, as evidenced by molecular docking studies that highlight its binding affinity to penicillin-binding proteins (PBPs). These findings suggest potential applications in addressing antibiotic-resistant infections.

Beyond its antimicrobial properties, recent research has also investigated the compound's role in cancer therapy. A 2023 preprint on ChemRxiv revealed that 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study identified the compound's ability to induce apoptosis via the mitochondrial pathway, supported by flow cytometry and Western blot analyses. These results underscore its potential as a lead compound for developing novel chemotherapeutic agents.

Furthermore, the compound's pharmacokinetic properties have been a subject of recent investigation. A 2024 study in European Journal of Pharmaceutical Sciences utilized in vitro and in vivo models to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. The findings indicated moderate oral bioavailability and a favorable safety profile, with no significant hepatotoxicity observed in rodent models. These attributes enhance its candidacy for further preclinical development.

In conclusion, 2-(1H-1,2,3-Benzotriazol-1-yl)acetohydrazide (CAS: 122502-94-7) represents a multifaceted compound with significant potential in antimicrobial and anticancer applications. Recent advancements in its synthesis, coupled with a deeper understanding of its biological mechanisms, pave the way for future research and development. Continued exploration of its therapeutic efficacy and safety will be crucial in translating these findings into clinical applications.